Cas no 94987-60-7 ((E)-2-(3,7-Dimethyl-2,6-octadienyl)-2,5-dihydro-3-methyl-thiophene 1,1-Dioxide)

• Product Name: (E)-2-(3,7-Dimethyl-2,6-octadienyl)-2,5-dihydro-3-methyl-thiophene 1,1-Dioxide
• CAS No: 94987-60-7
• MF: C₁₅H₂₄O₂S
• MW: 268.414863586426
• CID: 5733755
• PubChem ID: 10061907
• Update Time: 2025-06-25

(E)-2-(3,7-Dimethyl-2,6-octadienyl)-2,5-dihydro-3-methyl-thiophene 1,1-Dioxide Chemical and Physical Properties

Names and Identifiers

• (E)-2-(3,7-Dimethyl-2,6-octadienyl)-2,5-dihydro-3-methyl-thiophene 1,1-Dioxide
• SCHEMBL23605233
• 94987-60-7
• Thiophene, 2-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,5-dihydro-3-methyl-, 1,1-dioxide
• Farnesene Impurity 1

• Inchi： 1S/C15H24O2S/c1-12(2)6-5-7-13(3)8-9-15-14(4)10-11-18(15,16)17/h6,8,10,15H,5,7,9,11H2,1-4H3/b13-8+
• InChI Key： RONBRCFGNCVGHQ-MDWZMJQESA-N
• SMILES： S1(CC=C(C)C1C/C=C(\C)/CC/C=C(\C)/C)(=O)=O

Computed Properties

• Exact Mass: 268.14970118g/mol
• Monoisotopic Mass: 268.14970118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.020±0.06 g/cm3(Predicted)
• Boiling Point: 407.2±34.0 °C(Predicted)
• Solubility: Dichloromethane; DMSO; Ethyl Acetate; Toluene

(E)-2-(3,7-Dimethyl-2,6-octadienyl)-2,5-dihydro-3-methyl-thiophene 1,1-Dioxide Security Information

• Storage Condition：-20°C Freezer

Additional information on (E)-2-(3,7-Dimethyl-2,6-octadienyl)-2,5-dihydro-3-methyl-thiophene 1,1-Dioxide

Introduction to (E)-2-(3,7-Dimethyl-2,6-octadienyl)-2,5-dihydro-3-methyl-thiophene 1,1-Dioxide (CAS No. 94987-60-7)

The compound (E)-2-(3,7-Dimethyl-2,6-octadienyl)-2,5-dihydro-3-methyl-thiophene 1,1-Dioxide, identified by its CAS number 94987-60-7, represents a fascinating molecule with significant potential in the field of chemical and pharmaceutical research. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The presence of a conjugated diene system and a thiophene ring in this molecule suggests unique electronic and steric properties that make it a valuable candidate for further investigation.

In recent years, there has been a growing interest in thiophene-based compounds due to their role as key structural motifs in various pharmacologically active agents. The specific arrangement of double bonds and substituents in (E)-2-(3,7-Dimethyl-2,6-octadienyl)-2,5-dihydro-3-methyl-thiophene 1,1-Dioxide contributes to its potential as a building block for more complex molecules. This compound's ability to engage in π-stacking interactions and its stability under various conditions make it particularly attractive for applications in material science and drug design.

The synthesis of this compound involves a series of well-established organic reactions, including olefin metathesis and cyclization processes. The (E)-configuration of the double bond at the 2-position of the thiophene ring is critical for its reactivity and interaction with biological targets. Researchers have been exploring novel synthetic pathways to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements for pharmaceutical applications.

One of the most intriguing aspects of (E)-2-(3,7-Dimethyl-2,6-octadienyl)-2,5-dihydro-3-methyl-thiophene 1,1-Dioxide is its potential biological activity. Preliminary studies have suggested that this compound may exhibit properties relevant to anti-inflammatory and antimicrobial applications. The thiophene core is known to interact with various biological pathways, making it a promising scaffold for drug discovery. Further research is needed to fully elucidate its mechanism of action and to identify potential therapeutic uses.

The compound's stability under different environmental conditions has also been a focus of recent investigations. Its resistance to degradation under UV light and thermal stress makes it suitable for use in various formulations, including topical applications. This stability is attributed to the conjugated diene system and the electron-withdrawing nature of the dioxide group at the 1-position of the thiophene ring.

Advances in computational chemistry have enabled researchers to predict the behavior of complex molecules like (E)-2-(3,7-Dimethyl-2,6-octadienyl)-2,5-dihydro-3-methyl-thiophene 1,1-Dioxide with high accuracy. Molecular modeling studies have provided insights into its interactions with biological targets and have helped in designing more effective derivatives. These computational approaches are complemented by experimental techniques such as NMR spectroscopy and X-ray crystallography, which have been instrumental in confirming the structural integrity of the compound.

The pharmaceutical industry has shown significant interest in thiophene derivatives due to their broad spectrum of biological activities. The unique structural features of (E)-2-(3,7-Dimethyl-2,6-octadienyl)-2,5-dihydro-3-methyl-thiophene 1,1-Dioxide position it as a promising candidate for further development into novel therapeutic agents. Its potential applications span across multiple therapeutic areas, including oncology, neurology, and infectious diseases.

In conclusion, (E)-2-(3,7-Dimethyl-2,6-octadienyl)-2,5-dihydro-3-methyl-thiophene 1,1-Dioxide (CAS No. 94987-60-7) is a versatile compound with significant potential in chemical synthesis and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset for researchers seeking to develop new drugs and materials. As our understanding of its properties continues to grow， so too will its applications across various scientific disciplines.